Cobalt;cyclopenta-1,3-diene;formaldehyde
Description
Synthesis Analysis
An efficient method has been described to synthesize dicarbonyl functionalized 1,3-dienes by cleaving the C-C bond of enaminones with cyclopropenes in the presence of a rhodium catalyst . The acetate-substituted cyclopropenes are judiciously chosen as standard C4 units of 1,3-diene precursors .
Chemical Reactions Analysis
Cyclopentadiene, at room temperature, dimerizes over the course of hours to give dicyclopentadiene via a Diels–Alder reaction . This dimer can be restored by heating to give the monomer .
Physical And Chemical Properties Analysis
Cyclopentadiene is a colorless liquid with an irritating, terpene-like odor . It has a boiling point of 107°F, a molecular weight of 66.1, a freezing point/melting point of -121°F, and a vapor pressure of 400 mmHg .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
cobalt;cyclopenta-1,3-diene;formaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5.2CH2O.Co/c1-2-4-5-3-1;2*1-2;/h1-3H,4H2;2*1H2;/q-1;;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYPNOALVHFYEIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=O.C=O.C1C=CC=[C-]1.[Co] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9CoO2- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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